Cas no 1152610-59-7 (1-benzyl-5-chloro-4-(chloromethyl)-3-methyl-1H-pyrazole)

• Product Name: 1-benzyl-5-chloro-4-(chloromethyl)-3-methyl-1H-pyrazole
• CAS No: 1152610-59-7
• MF: C₁₂H₁₂Cl₂N₂
• MW: 255.143080711365
• CID: 4572959
• Update Time: 2025-10-31

1-benzyl-5-chloro-4-(chloromethyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-chloro-4-(chloromethyl)-3-methyl-1H-pyrazole
• 1H-Pyrazole, 5-chloro-4-(chloromethyl)-3-methyl-1-(phenylmethyl)-

• Inchi： 1S/C12H12Cl2N2/c1-9-11(7-13)12(14)16(15-9)8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： PTQJZIKKIGXUSH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(Cl)=C(CCl)C(C)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 53-55 °C
• Boiling Point: 391.9±42.0 °C at 760 mmHg
• Flash Point: 190.8±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-benzyl-5-chloro-4-(chloromethyl)-3-methyl-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 1-benzyl-5-chloro-4-(chloromethyl)-3-methyl-1H-pyrazole

Comprehensive Overview of 1-benzyl-5-chloro-4-(chloromethyl)-3-methyl-1H-pyrazole (CAS No. 1152610-59-7)

1-benzyl-5-chloro-4-(chloromethyl)-3-methyl-1H-pyrazole (CAS No. 1152610-59-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazole derivative features a benzyl group at the 1-position, a chloromethyl substituent at the 4-position, and a methyl group at the 3-position, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The compound's molecular formula (C₁₂H₁₂Cl₂N₂) and structural complexity enable interactions with various biological targets. Recent studies highlight its role in modulating enzyme inhibition, a hot topic in cancer therapy and anti-inflammatory drug development. Its chlorinated pyrazole core is analogous to scaffolds found in commercial fungicides, sparking interest in green chemistry approaches to optimize its synthesis—a frequent search query among chemists seeking eco-friendly synthetic routes.

Analytical characterization of CAS No. 1152610-59-7 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques widely discussed in online forums about compound verification. The presence of both benzyl and chloromethyl groups raises questions about its reactivity patterns, a common subject in organic synthesis tutorials. Notably, its stability under different pH conditions is frequently explored, as evidenced by searches for "pyrazole stability in aqueous solutions."

In the context of intellectual property, this compound appears in patents related to kinase inhibitors—a trending topic due to the rise of targeted therapies. Its structure-activity relationship (SAR) is often compared to commercial pyrazole-based drugs, addressing frequent queries about bioisosteric replacements in medicinal chemistry. Regulatory databases show no restrictions, but researchers should consult REACH compliance guidelines, a key concern for EU chemical exporters.

From a commercial perspective, suppliers emphasize its high purity grade (>98%) for research-scale applications. Discussions on scaling-up production often reference this compound when addressing challenges like regioselective chlorination—a pain point in process chemistry blogs. Its crystallinity properties also make it a case study in polymorph screening, a niche but growing search term in pharmaceutical formulation circles.

Environmental fate studies of similar chlorinated pyrazoles suggest moderate biodegradability, resonating with queries about persistent organic pollutants. However, specific data on CAS No. 1152610-59-7 remains limited, highlighting a research gap often cited in environmental chemistry publications. This aligns with the broader industry shift toward benign-by-design molecules, a principle now integrated into graduate-level chemistry curricula.

In summary, 1-benzyl-5-chloro-4-(chloromethyl)-3-methyl-1H-pyrazole represents a compelling case study at the intersection of medicinal chemistry and material science. Its dual utility in life sciences and industrial applications continues to drive scholarly interest, as reflected in citation metrics and academic search trends. Future research directions may explore its nanocarrier compatibility—an emerging theme in drug delivery discussions—and computational modeling of its electrostatic potential surfaces.